Cas no 4021-13-0 (4-ethylpyridine-2-carboxylic acid)

4021-13-0 structure
Product name:4-ethylpyridine-2-carboxylic acid
4-ethylpyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-ethyl-2-pyridinecarboxylic acid
- 4-Ethylpyridine-2-carboxylic acid
- 4-ETHYL-PYRIDINE-2-CARBOXYLIC ACID, HYDROCHLORIDE
- 4-Aethyl-pyridin-2-carbonsaeure
- 4-ethylpicolinic acid
- 4-Ethyl-pyridin-carbonsaeure-(2)
- 4-ethyl-pyridine-2-carboxylic acid
- 4-ethylpyridine-2-carboxylic acid
-
- MDL: MFCD02683327
- Inchi: InChI=1S/C8H9NO2.ClH/c1-2-6-3-4-9-7(5-6)8(10)11;/h3-5H,2H2,1H3,(H,10,11);1H
- InChI Key: UUVIZQWGMATQNB-UHFFFAOYSA-N
- SMILES: CCC1=CC(=NC=C1)C(O)=O
Computed Properties
- Exact Mass: 151.06300
- Monoisotopic Mass: 151.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- Melting Point: 148-150°C
- PSA: 50.19000
- LogP: 1.34220
4-ethylpyridine-2-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-ethylpyridine-2-carboxylic acid Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-ethylpyridine-2-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-125852-0.1g |
4-ethylpyridine-2-carboxylic acid |
4021-13-0 | 0.1g |
$22.0 | 2023-05-03 | ||
Enamine | EN300-125852-0.5g |
4-ethylpyridine-2-carboxylic acid |
4021-13-0 | 0.5g |
$50.0 | 2023-05-03 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6222-10G |
4-ethylpyridine-2-carboxylic acid |
4021-13-0 | 95% | 10g |
¥ 16,533.00 | 2023-04-13 | |
Enamine | EN300-125852-0.05g |
4-ethylpyridine-2-carboxylic acid |
4021-13-0 | 0.05g |
$19.0 | 2023-05-03 | ||
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6222-1G |
4-ethylpyridine-2-carboxylic acid |
4021-13-0 | 95% | 1g |
¥ 3,306.00 | 2023-04-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ6222-5G |
4-ethylpyridine-2-carboxylic acid |
4021-13-0 | 95% | 5g |
¥ 9,919.00 | 2023-04-13 | |
1PlusChem | 1P00CHPB-10g |
4-ETHYL-PYRIDINE-2-CARBOXYLIC ACID, HYDROCHLORIDE |
4021-13-0 | 90% | 10g |
$547.00 | 2023-12-17 | |
A2B Chem LLC | AF82015-1g |
4-ETHYL-PYRIDINE-2-CARBOXYLIC ACID, HYDROCHLORIDE |
4021-13-0 | 90% | 1g |
$103.00 | 2024-04-20 | |
1PlusChem | 1P00CHPB-500mg |
4-ETHYL-PYRIDINE-2-CARBOXYLIC ACID, HYDROCHLORIDE |
4021-13-0 | 95% | 500mg |
$114.00 | 2025-02-26 | |
Enamine | EN300-125852-250mg |
4-ethylpyridine-2-carboxylic acid |
4021-13-0 | 90.0% | 250mg |
$32.0 | 2023-10-02 |
4-ethylpyridine-2-carboxylic acid Related Literature
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Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
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Yahui Yang,Siyuan Xing,Zecong Fang,Helen Koo Lab Chip, 2017,17, 926-935
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Zhiliang Cheng,Ajlan Al Zaki,Ian W. Jones,Henry K. Hall, Jr.,Craig A. Aspinwall,Andrew Tsourkas Chem. Commun., 2014,50, 2502-2504
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William Barrett,Somaye Nasr,Jing Shen,Yongfeng Hu,Robert E. Hayes,Robert W. J. Scott,Natalia Semagina Catal. Sci. Technol., 2020,10, 4229-4236
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Paweł Siudem,Jarosław Bukowicki,Iwona Wawer,Katarzyna Paradowska RSC Adv., 2020,10, 18082-18092
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:4021-13-0)4-ethylpyridine-2-carboxylic acid

Purity:99%
Quantity:5g
Price ($):205.0